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Solvent Drying Techniques Overview

For researchers working with compounds like Na₂Fe(CO)₄, choosing the right drying method is critical. The

table below summarizes techniques for common solvents, with a special emphasis on safety.

Solvent Class Solvent Examples
Recommended Drying
Agents

Key Safety Warnings

Ethers Tetrahydrofuran
(THF), Diethyl ether

Sodium/benzophenone,
LiAlH₄, NaH [1] [2]

Test for peroxides before
drying; explosive upon

concentration [2].

Hydrocarbons Pentane, Hexane,

Toluene

CaH₂, Sodium metal [1] [2] Pre-wash with conc. H₂SO₄

to remove unsaturated
compounds [1] [2].

Halogenated
Solvents

Dichloromethane,
Chloroform

CaH₂, P₄O₁₀ [1] [2] Never dry with alkali
metals (Na, K) or their
hydrides; violent explosion
risk [2].
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Solvent Class Solvent Examples
Recommended Drying
Agents

Key Safety Warnings

Alcohols Ethanol, Methanol CaH₂ [2] Use specific procedures

(e.g., Na/phthalic ester for
ethanol) [2].

Polar Aprotic
Solvents

Acetonitrile, DMSO,
DMF

CaH₂, P₄O₁₀ (for traces),
Molecular sieves [1] [2]

Pre-dry with CaH₂ if water
content is high [2]. Store

over molecular sieve under
inert gas [1] [2].

Step-by-Step Drying Protocols

Here are detailed methodologies for two common and effective drying procedures.

Protocol 1: Drying with Calcium Hydride (CaH₂)

This is a general method suitable for various solvents like acetonitrile, DMSO, and DMF [2].

Setup: In an inert atmosphere (e.g., argon or nitrogen), add a small amount of powdered calcium

hydride to the solvent.
Stirring: Stir the mixture for at least 24 hours. Hydrogen gas bubbles will form as CaH₂ reacts with

water.
Distillation: Distill the solvent directly from the drying agent under an inert atmosphere.

Storage: Store the purified solvent over molecular sieves (e.g., 3Å or 4Å) under an inert gas [1] [2].

Protocol 2: Drying Ethers with Sodium/Benzophenone

This method produces dry, oxygen-free ethers and provides a visual indicator of dryness [1] [2].

Peroxide Test: First, test for peroxides with a slightly acidic potassium iodide solution. If the organic
phase turns yellow/brown, do not proceed until peroxides are removed [2].

Setup: Under an inert atmosphere, add sodium metal and a small amount of benzophenone to the
ether.
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Reflux: Reflux the mixture until the solution develops a persistent dark blue color. This "ketyl" radical

indicates that the solvent is dry and air-free.
Distillation: Distill the solvent for immediate use or store under an inert atmosphere.

Molecular Sieve Usage Guide

Molecular sieves are highly effective for removing trace water. The table below compares types and usage

based on research data for acetonitrile drying [3].

Molecular Sieve
Type

Efficacy (After 24h,
from 2800 ppm)

Key Application Notes

3Å ~49 ppm [3] Generally preferred for solvent drying; more effective

than 4A for small molecules like water [3].

4Å ~450 ppm [3] Commonly used, but 3Å is more efficient for deep drying

[3].

Procedure for Use:

Activation: Heat molecular sieves at 250-300°C for several hours under vacuum to drive off

adsorbed water.
Application: Add the activated sieves directly to the solvent bottle.

Handling: Sieves are friable and can generate fines. For HPLC or sensitive applications, filter the
solvent through a 0.2 µm filter after drying to remove particles [3].

Troubleshooting Common Issues

Rapid Decomposition of Na₂Fe(CO)₄: This strongly indicates the presence of moisture or oxygen.

Ensure solvents are rigorously dried and tested, and that the reaction is set up and maintained under
a positive pressure of high-purity inert gas.

Persistent Water Contamination: If moisture remains a problem after standard drying, consider that
water might be introduced from other sources, such as the starting materials, the reaction flask, or the

atmosphere when transferring reagents. Pre-dry all solids and use syringe techniques for transferring
liquids.
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Low Reaction Yield: While often related to catalyst decomposition, also verify that your drying agent

is compatible with your solvent to avoid side reactions.

Critical Safety Notes

Peroxide Formation: Ethers like THF and diethyl ether can form explosive peroxides upon prolonged

storage, especially in light and air. Always test for peroxides before distillation or concentration
[2].

Incompatible Combinations: Never use alkali metals (sodium, potassium) or alkali metal
hydrides (NaH, LiAlH₄) to dry halogenated solvents (e.g., dichloromethane, chloroform). This can

cause a violent explosion [2].

Workflow for Solvent Preparation

To visualize the process from start to finish, this workflow outlines the key decision points and steps for

preparing a dry solvent.
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Start: Select Solvent

Classify Solvent Type

Ethers (THF, Et₂O) Halogenated (DCM, CHCl₃) Hydrocarbons (Hexane) Polar (MeCN, DMF)

TEST FOR PEROXIDES

Dry with CaH₂ or P₄O₁₀

Dry with CaH₂ or Na

Dry with CaH₂

Safe to Proceed

 Negative

Dry with Na/Benzophenone

Distill under Inert Gas

Store over Molecular Sieve

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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